4-chloro-N-cyclohexyl-2-nitrobenzamide

• IUPAC Name: 4-chloro-N-cyclohexyl-2-nitrobenzamide
• InChI: InChI=1S/C13H15ClN2O3/c14-9-6-7-11(12(8-9)16(18)19)13(17)15-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,17)
• InChI Key: JXQPFXISUQHSRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C13H15ClN2O3
• Molecular Weight: 282.72 g/mol

Description

4-chloro-N-cyclohexyl-2-nitrobenzamide, also known as CCN, is a chemical compound that has been used in scientific research for its potential therapeutic properties. CCN is a member of the benzamide family and is a nitrobenzamide derivative.

Mechanism of Action

The mechanism of action of 4-chloro-N-cyclohexyl-2-nitrobenzamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to have anticancer properties by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-chloro-N-cyclohexyl-2-nitrobenzamide has been shown to have anticancer properties by inducing apoptosis in cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 4-chloro-N-cyclohexyl-2-nitrobenzamide has been shown to inhibit the activity of HDAC, which may be responsible for its therapeutic properties.

Advantages and Limitations for Lab Experiments

4-chloro-N-cyclohexyl-2-nitrobenzamide is a relatively easy compound to synthesize, and it has been shown to have potential therapeutic properties. However, 4-chloro-N-cyclohexyl-2-nitrobenzamide is a toxic compound, and caution should be taken when handling it. 4-chloro-N-cyclohexyl-2-nitrobenzamide is also a relatively new compound, and more research is needed to fully understand its potential therapeutic properties.

Future Directions

There are many potential future directions for 4-chloro-N-cyclohexyl-2-nitrobenzamide research. 4-chloro-N-cyclohexyl-2-nitrobenzamide could be further studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 4-chloro-N-cyclohexyl-2-nitrobenzamide could also be studied for its potential use in combination therapy with other anticancer drugs. Additionally, more research is needed to fully understand the mechanism of action of 4-chloro-N-cyclohexyl-2-nitrobenzamide and its potential therapeutic properties.

Synthesis Methods

The synthesis of 4-chloro-N-cyclohexyl-2-nitrobenzamide involves the reaction of 4-chloro-2-nitrobenzoic acid with cyclohexylamine in the presence of a coupling agent. The reaction takes place under mild conditions and yields 4-chloro-N-cyclohexyl-2-nitrobenzamide as a white solid. The purity of 4-chloro-N-cyclohexyl-2-nitrobenzamide can be improved by recrystallization.

Scientific Research Applications

4-chloro-N-cyclohexyl-2-nitrobenzamide has been studied for its potential therapeutic properties in various scientific research studies. 4-chloro-N-cyclohexyl-2-nitrobenzamide has been shown to have anticancer properties by inducing apoptosis in cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.